2-Chloro-1-cyclopropoxy-3-ethylbenzene

• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 2-chloro-1-cyclopropyloxy-3-ethylbenzene
• InChI: InChI=1S/C11H13ClO/c1-2-8-4-3-5-10(11(8)12)13-9-6-7-9/h3-5,9H,2,6-7H2,1H3
• InChI Key: HSYAFNGIXIRANC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)OC2CC2)Cl

Description

2-Chloro-1-cyclopropoxy-3-ethylbenzene is a substituted aromatic compound featuring a benzene ring with three distinct functional groups:

• Chloro (-Cl) at position 2 (electron-withdrawing substituent).
• Cyclopropoxy (-O-cyclopropyl) at position 1 (a strained ether group).
• Ethyl (-CH₂CH₃) at position 3 (alkyl substituent).

This unique combination of substituents imparts specific electronic, steric, and reactivity profiles, distinguishing it from simpler alkyl- or halogenated benzenes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-1-cyclopropoxy-3-ethylbenzene typically involves multiple steps. One common method is the electrophilic aromatic substitution reaction. The process begins with the chlorination of benzene to introduce the chlorine substituent. Finally, the ethyl group is introduced via another Friedel-Crafts alkylation using ethyl chloride and AlCl3 .

Industrial Production Methods: Industrial production of 2-Chloro-1-cyclopropoxy-3

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent-Based Analysis

Key comparisons include:

Table 1: Substituent Profiles and CAS Numbers of Analogs

Compound Name (IUPAC)	Substituents	CAS Number	Source Reference
Benzene, (1-ethyloctyl)-	Branched ethyl + octyl chain	4621-36-7
Benzene, (1-ethyldecyl)-	Branched ethyl + decyl chain	2400-00-2
Benzene, (1-methyldecyl)-	Branched methyl + decyl chain	4536-88-3
Benzene, (1-methyldodecyl)-	Branched methyl + dodecyl chain	4534-53-6

Key Differences from 2-Chloro-1-cyclopropoxy-3-ethylbenzene :

Substituent Complexity: The target compound combines halogen (Cl), oxygen-containing (cyclopropoxy), and short alkyl (ethyl) groups. In contrast, analogs in the evidence feature longer alkyl chains (e.g., decyl, dodecyl) without heteroatoms .

Electronic Effects :

• The chloro group withdraws electron density, polarizing the benzene ring. This contrasts with purely alkyl-substituted benzenes, where electron-donating alkyl groups dominate .
• The cyclopropoxy oxygen may participate in resonance or hydrogen bonding, unlike inert alkyl chains in analogs.

Physicochemical Properties :

• Solubility : The polar cyclopropoxy and chloro groups likely reduce hydrophobicity compared to long-chain alkyl benzenes (e.g., (1-ethyldecyl)benzene, CAS 2400-00-2) .
• Reactivity : The strained cyclopropane ring may undergo ring-opening reactions under acidic or thermal conditions, a feature absent in saturated alkyl analogs.